6-cyclopentyl-1-methyl-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 6-cyclopentyl-1-methyl-N-[2-(2H-triazol-4-ylsulfanyl)ethyl]pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H20N8S/c1-23-15-11(8-18-23)14(16-6-7-24-12-9-17-22-21-12)19-13(20-15)10-4-2-3-5-10/h8-10H,2-7H2,1H3,(H,16,19,20)(H,17,21,22)
• InChI Key: AUHPYUQWIWFMPO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC(=C2C=N1)NCCSC3=NNN=C3)C4CCCC4
• Molecular Formula: C15H20N8S
• Molecular Weight: 344.4 g/mol

Description

The compound “6-cyclopentyl-1-methyl-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic system containing a pyrazole ring fused with a pyrimidine ring. This core is substituted with a cyclopentyl group, a methyl group, and a complex substituent containing a 1,2,3-triazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the bicyclic pyrazolo[3,4-d]pyrimidine core, with the various substituents adding complexity to the structure. The presence of multiple nitrogen atoms in the core and the 1,2,3-triazole ring could potentially allow for hydrogen bonding interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the pyrazolo[3,4-d]pyrimidine core and the 1,2,3-triazole ring, as well as by the steric effects of the cyclopentyl and methyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, the presence of polar and nonpolar regions, and the potential for intermolecular interactions.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of compounds containing pyrazolo[3,4-d]pyrimidine cores is an active area of research, particularly in the development of new pharmaceuticals. Future work could explore the biological activity of this compound and its potential applications.